Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol
Overview
Description
Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol, also known as carvedilol, is a beta-blocker medication that is commonly used to treat heart failure and hypertension. It was first synthesized in the 1980s and has since been extensively studied for its therapeutic effects.
Scientific Research Applications
Carvedilol has been extensively studied for its therapeutic effects in the treatment of heart failure and hypertension. It has been shown to improve cardiac function, reduce blood pressure, and decrease the risk of cardiovascular events in patients with heart failure. In addition, Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol has been investigated for its potential use in the treatment of other conditions, such as diabetic neuropathy, liver fibrosis, and cancer.
Mechanism Of Action
The mechanism of action of Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol involves its ability to block beta-adrenergic receptors in the heart and blood vessels. This results in a decrease in heart rate and blood pressure, which can help to improve cardiac function and reduce the risk of cardiovascular events. In addition, Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol has antioxidant properties and can help to reduce oxidative stress in the body.
Biochemical and Physiological Effects:
Carvedilol has a number of biochemical and physiological effects in the body. It can help to reduce inflammation, improve endothelial function, and decrease the production of reactive oxygen species. In addition, Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol can help to improve insulin sensitivity and reduce the risk of insulin resistance.
Advantages And Limitations For Lab Experiments
One advantage of using Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol in lab experiments is that it has been extensively studied and its mechanism of action is well understood. In addition, Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol is relatively safe and has few side effects. However, one limitation of using Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol in lab experiments is that it can be difficult to obtain in large quantities, and the synthesis process is relatively complex.
Future Directions
There are several future directions for research on Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol. One area of interest is the potential use of Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol in the treatment of other conditions, such as diabetic neuropathy and liver fibrosis. In addition, there is ongoing research into the use of Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol in combination with other medications for the treatment of heart failure and hypertension. Finally, there is interest in developing new synthesis methods for Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol that are more efficient and cost-effective.
properties
IUPAC Name |
butanedioic acid;1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3.C4H6O4/c1-4-9-18-14-7-5-6-8-15(14)19-11-13(17)10-16-12(2)3;5-3(6)1-2-4(7)8/h4-8,12-13,16-17H,1,9-11H2,2-3H3;1-2H2,(H,5,6)(H,7,8) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOMXMZOKYQUWFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC(COC1=CC=CC=C1OCC=C)O.C(CC(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29NO7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00913944 | |
Record name | Butanedioic acid--1-[(propan-2-yl)amino]-3-{2-[(prop-2-en-1-yl)oxy]phenoxy}propan-2-ol (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00913944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol | |
CAS RN |
82432-29-9, 97399-56-9 | |
Record name | Butanedioic acid, compd. with 1-[(1-methylethyl)amino]-3-[2-(2-propen-1-yloxy)phenoxy]-2-propanol (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82432-29-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Oxprenolol succinate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0097399569 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanedioic acid--1-[(propan-2-yl)amino]-3-{2-[(prop-2-en-1-yl)oxy]phenoxy}propan-2-ol (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00913944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.